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Compound of Interest

Compound Name: Triethylaniline

Cat. No.: B8750266

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and applications of 2,4,6-triethylaniline. The information is intended for an audience
with a technical background in chemistry, pharmacology, and materials science.

Molecular Structure and Identification

2,4,6-Triethylaniline is an aromatic amine characterized by an aniline core substituted with
three ethyl groups at the 2, 4, and 6 positions of the benzene ring. This substitution pattern
results in a sterically hindered amine with unique chemical properties.

Identifier Value

IUPAC Name 2,4,6-triethylaniline

CAS Number 19779-32-9

Molecular Formula C12H19N

Molecular Weight 177.29 g/mol

SMILES CCclcc(CC)c(c(CC)cI)N

InChl=1S/C12H19N/c1-4-9-7-10(5-
2)12(13)11(6-3)8-9/n7-8H,4-6,13H2,1-3H3

InChl

Physicochemical and Spectroscopic Data
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2,4,6-Triethylaniline is typically a colorless to pale yellow liquid.[1] Due to its hydrophobic ethyl

groups, it exhibits low solubility in water but is soluble in common organic solvents.[1] While

extensive experimental data for 2,4,6-triethylaniline is not as widely published as for its methyl

analog, the following table summarizes available and predicted data.

Property

Value

Source

Physical State

Liquid

[1]

Boiling Point Data not available
Melting Point Data not available
Density Data not available
Spectral data indicates its
presence, but specific shifts
1H NMR o _ [2]
are not detailed in readily
available literature.
13C NMR Data not available
Vapor phase IR spectra are
IR Spectra [3]

available.

Mass Spectrometry

GC-MS data is available.

[3]

Experimental Protocols
Synthesis of 2,4,6-Triethylaniline

A documented method for the synthesis of 2,4,6-triethylaniline involves the direct amination of

1,3,5-triethylbenzene.[2]

Reaction:

1,3,5-triethylbenzene - 2,4,6-triethylaniline

Materials:

e 1,3,5-triethylbenzene
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» N-(tert-Butoxycarbonyl)-O-(p-toluenesulfonyl)hydroxylamine (TSONHBoC)
e 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP)

e Petroleum Ether (PE)

o Ethyl Acetate (EA)

 Silica Gel

Procedure:

 In a suitable reaction vessel, dissolve 1,3,5-triethylbenzene (0.2 mmol) and TSONHBoc (0.4
mmol) in 0.5 mL of HFIP.

 Stir the solution at room temperature for 36 hours.
o Monitor the reaction progress by an appropriate method (e.g., TLC or GC-MS).

e Upon completion, purify the crude product by silica gel chromatography using a mixture of
petroleum ether and ethyl acetate (10:1) as the eluent.

e The final product, 2,4,6-triethylaniline, is obtained as a yellow oil.[2]

The following diagram illustrates the workflow for the synthesis of 2,4,6-triethylaniline.
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Synthesis Workflow of 2,4,6-Triethylaniline

(1,3,5—Triethylbenzene) HFIP (Solvent)
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Synthesis Workflow of 2,4,6-Triethylaniline

Applications and Reactions

2,4,6-Triethylaniline serves as a valuable intermediate in several areas of chemical synthesis.

Dye Synthesis

This compound is a precursor in the manufacturing of certain dyes. For instance, it is used in
the synthesis of anthraquinone-type solvent dyes.[4] The bulky ethyl groups can influence the

final color and properties of the dye.
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Ligand Synthesis for Catalysis

The steric hindrance provided by the three ethyl groups makes 2,4,6-triethylaniline a useful
building block for bulky ligands in coordination chemistry.[5] These ligands can be used to
stabilize metal centers and influence the selectivity of catalytic reactions. For example, chiral
N,N'-dioxide ligands with 2,4,6-triethylaniline substituents have been utilized in asymmetric
synthesis.[5][6]

Byproduct in Industrial Synthesis

2,4,6-Triethylaniline can be formed as a byproduct in the industrial synthesis of 2,6-
diethylaniline through the over-alkylation of the aniline ring.[7]

The logical relationship of 2,4,6-triethylaniline's role as a precursor and a byproduct is
depicted in the diagram below.

Roles of 2,4,6-Triethylaniline in Chemical Synthesis

As a Precursor As a Byproduct
2,4,6-Triethylaniline Aniline
A 4
(Dyes (e.g., Anthraguinone DyesD (Bulky Ligands for Catalysis) Over-alkylation

(Z,G-Diethylaniline (Main Producla (Z,A,G-Triethylaniline (Byproducla
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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